Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C9H11Cl B1617734 o-Chlorocumene CAS No. 2077-13-6

o-Chlorocumene

Cat. No. B1617734
CAS RN: 2077-13-6
M. Wt: 154.63 g/mol
InChI Key: RNEMUWDQJSRDMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05306849

Procedure details

0.35 g of anhydrous aluminium chloride was added to 25 g of 2-isopropylphenyl chloroformate and the mixture was heated at 200° C. for 3 hours at normal pressure. The reaction mixture was cooled and worked up as described in Example 1. 2-Isopropylchlorobenzene was obtained in a yield of 20%, which is considerable despite the unfavourable substitution pattern.
Name
aluminium chloride
Quantity
0.35 g
Type
reactant
Reaction Step One
Name
2-isopropylphenyl chloroformate
Quantity
25 g
Type
reactant
Reaction Step One
Name
2-Isopropylchlorobenzene
Yield
20%

Identifiers

REACTION_CXSMILES
[Cl-:1].[Al+3].[Cl-].[Cl-].ClC(O[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][C:10]=1[CH:15]([CH3:17])[CH3:16])=O>>[CH:15]([C:10]1[CH:11]=[CH:12][CH:13]=[CH:14][C:9]=1[Cl:1])([CH3:17])[CH3:16] |f:0.1.2.3|

Inputs

Step One
Name
aluminium chloride
Quantity
0.35 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
2-isopropylphenyl chloroformate
Quantity
25 g
Type
reactant
Smiles
ClC(=O)OC1=C(C=CC=C1)C(C)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
200 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled

Outcomes

Product
Name
2-Isopropylchlorobenzene
Type
product
Smiles
C(C)(C)C1=C(C=CC=C1)Cl
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 20%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.